Sodium cholesteryl sulfate

Description

Sodium cholesteryl sulfate, also known as cholesterol 3-sulfate sodium salt, is a compound with roles in cell membranes and various biological processes . It is a component of cell membranes, contributing to their stability . For instance, it protects erythrocytes from osmotic lysis and regulates sperm capacitation . It is also found in platelet membranes and supports platelet adhesion .

Cholesterol sulfate plays a regulatory role in epidermal metabolism and barrier function as part of a 'cholesterol sulfate cycle' . Furthermore, this compound can regulate serine proteases involved in blood clotting, fibrinolysis, and epidermal cell adhesion . It also impacts signal transduction by regulating protein kinase C isoforms and modulating phosphatidylinositol 3-kinase specificity . A related compound, dehydroepiandrosterone (DHEA) sulfate, is another abundant circulating steroid sulfate in human plasma .

This compound has potential uses in medicine, cosmetics, and pharmaceuticals . For example, compositions containing cholesteryl sulfate can be used as hemostatics . Additionally, it can act as a surfactant and emulsifier, which enhances drug delivery and product stability .

• CAS No.: 2864-50-8
• Product Name: Sodium cholesteryl sulfate
• Molecular Formula: C27H45NaO4S
• Molecular Weight: 488.7 g/mol
• IUPAC Name: sodium;[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate
• Standard InChI: InChI=1S/C27H46O4S.Na/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-32(28,29)30)13-15-26(20,4)25(22)14-16-27(23,24)5;/h9,18-19,21-25H,6-8,10-17H2,1-5H3,(H,28,29,30);/q;+1/p-1/t19-,21+,22+,23-,24+,25+,26+,27-;/m1./s1
• Standard InChIKey: LMPVQXVJTZWENW-KPNWGBFJSA-M
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C.[Na+]
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C.[Na+]
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: (3β)-Cholest-5-en-3-ol 3-(Hydrogen Sulfate) Sodium Salt; Cholesterol Hydrogen Sulfate; Cholesteryl Sodium Sulfate; Sodium Cholesteryl Sulfate; _x000B_
• PubChem Compound: 23679068
• Last Modified: Sep 15 2023